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Compound of Interest

Compound Name: 1-Tetracosene

Cat. No.: B167344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Tetracosene (C₂₄H₄₈) is a long-chain alpha-olefin that demonstrates significant potential as a

high-performance industrial lubricant and additive.[1] Its linear structure, high molecular weight,

and the presence of a terminal double bond contribute to desirable lubricating properties,

including thermal stability and the ability to form protective boundary films under various

operational conditions.[1] These characteristics make it a subject of interest for applications

demanding robust lubrication in machinery and industrial processes. This document provides

detailed application notes, experimental protocols for performance evaluation, and key data for

researchers and professionals exploring the use of 1-Tetracosene in lubrication.

Physicochemical Properties of 1-Tetracosene
A comprehensive understanding of the physical and chemical properties of 1-Tetracosene is

fundamental to its application as an industrial lubricant.
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Property Value Unit

Molecular Formula C₂₄H₄₈ -

Molecular Weight 336.6 g/mol

CAS Number 10192-32-2 -

Appearance Colorless to pale yellow liquid -

Boiling Point 386.0 - 387.0 °C @ 760 mmHg (est.)

Flash Point 217.1 °C (est.)

Solubility

Insoluble in water; Soluble in

alcohol and organic solvents.

[1][2]

-

Performance Data as an Industrial Lubricant
The efficacy of a lubricant is determined through standardized testing that evaluates its

performance under various stress conditions. The following table summarizes key performance

metrics for 1-Tetracosene, based on industry-standard ASTM test methods.
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Performance
Parameter

ASTM Test
Method

Typical Value Unit
Significance in
Lubrication

Kinematic

Viscosity @ 40°C
D445

Data not

available in

search results

cSt

Measures the

lubricant's

resistance to flow

at a common

operating

temperature.

Kinematic

Viscosity @

100°C

D445

Data not

available in

search results

cSt

Indicates the

lubricant's

viscosity at

higher operating

temperatures,

crucial for

maintaining film

strength.

Viscosity Index D2270

Data not

available in

search results

-

Represents the

effect of

temperature on

the lubricant's

viscosity; a

higher VI

indicates less

change in

viscosity with

temperature.

Four-Ball Wear

Scar Diameter

D4172 Data not

available in

search results

mm Measures the

lubricant's ability

to prevent wear

under high-

pressure sliding

contact; a

smaller scar

indicates better
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anti-wear

properties.

Oxidation

Stability

(RPVOT)

D2272

Data not

available in

search results

minutes

Assesses the

lubricant's

resistance to

oxidation under

accelerated

conditions; a

longer time

indicates better

stability and

longer service

life.

Note: While specific quantitative data for 1-Tetracosene in these standardized tests is not

readily available in public literature, the protocols for conducting these evaluations are provided

in the following section. Researchers are encouraged to perform these tests to generate

specific data for their applications.

Experimental Protocols
Detailed methodologies for evaluating the lubricant properties of 1-Tetracosene are outlined

below. These protocols are based on established ASTM International standards.

Determination of Kinematic Viscosity (ASTM D445)
Objective: To measure the kinematic viscosity of 1-Tetracosene at 40°C and 100°C.

Apparatus:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske)

Constant-temperature water bath with a precision of ±0.02°C

Thermometer with an accuracy of ±0.02°C

Stopwatch accurate to 0.1 seconds
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Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of 1-
Tetracosene.

Equilibrate the constant-temperature water bath to the desired temperature (40°C or 100°C).

Charge the viscometer with the 1-Tetracosene sample, ensuring it is free of air bubbles and

particulates.

Place the charged viscometer in the water bath in a vertical position.

Allow the viscometer to thermally equilibrate for at least 30 minutes.

Using suction, draw the liquid level up past the upper timing mark.

Release the suction and allow the liquid to flow freely down the capillary.

Start the stopwatch as the meniscus of the liquid passes the upper timing mark and stop it as

it passes the lower timing mark.

Record the flow time in seconds.

Repeat the measurement at least twice and calculate the average flow time.

Calculate the kinematic viscosity (ν) in centistokes (cSt) using the formula: ν = C × t, where

C is the calibration constant of the viscometer and t is the average flow time.

Assessment of Wear Preventive Characteristics (ASTM
D4172)
Objective: To evaluate the anti-wear properties of 1-Tetracosene using the four-ball method.

Apparatus:

Four-Ball Wear Test Machine

Steel balls (AISI E-52100 steel, 12.7 mm diameter)
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Microscope with a calibrated scale for measuring wear scars

Procedure:

Thoroughly clean the steel balls and the test cup with a suitable solvent and dry them.

Clamp three of the steel balls securely in the test cup.

Pour the 1-Tetracosene sample into the cup to a level that will cover the three stationary

balls.

Place the fourth ball in the chuck of the test machine.

Assemble the test cup onto the machine.

Apply a load of 40 kgf.

Start the machine and run the test at a speed of 1200 rpm for 60 minutes at a temperature of

75°C.

At the end of the test, stop the machine, remove the test cup, and discard the sample.

Clean the three stationary balls and measure the diameter of the wear scars on each ball in

two directions (parallel and perpendicular to the direction of sliding).

Calculate the average wear scar diameter in millimeters.

Evaluation of Oxidation Stability (ASTM D2272 - RPVOT)
Objective: To determine the oxidation stability of 1-Tetracosene using the Rotating Pressure

Vessel Oxidation Test (RPVOT).

Apparatus:

Rotating Pressure Vessel Oxidation Test apparatus

Oxygen supply

Copper catalyst coil
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Pressure measurement and recording device

Procedure:

Place a 50 g sample of 1-Tetracosene, 5 g of distilled water, and a polished copper catalyst

coil into the glass container of the pressure vessel.

Seal the pressure vessel and charge it with oxygen to a pressure of 90 psi at room

temperature.

Place the vessel in the heating bath, which is maintained at 150°C.

Begin rotating the vessel at 100 rpm.

Continuously monitor and record the pressure inside the vessel.

The test is complete when the pressure has dropped by 25 psi from the maximum recorded

pressure.

The result is reported as the time in minutes from the start of the test to the 25 psi pressure

drop.

Mechanism of Lubrication
Long-chain alpha-olefins like 1-Tetracosene primarily provide lubrication through a mechanism

known as boundary lubrication. Under high-pressure conditions where the lubricant film is thin,

the long hydrocarbon chains of 1-Tetracosene molecules adsorb onto the metal surfaces. This

forms a durable, protective film that prevents direct metal-to-metal contact, thereby reducing

friction and wear. The terminal double bond in 1-Tetracosene can also play a role in enhancing

its adhesion to metal surfaces.
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Click to download full resolution via product page

Caption: Logical flow of the boundary lubrication mechanism of 1-Tetracosene.

Experimental Workflow for Lubricant Evaluation
The following diagram illustrates a typical workflow for the comprehensive evaluation of 1-
Tetracosene as an industrial lubricant.
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Caption: A typical experimental workflow for evaluating 1-Tetracosene as a lubricant.

Safety Precautions
When handling 1-Tetracosene, it is important to follow standard laboratory safety procedures.

It may be fatal if swallowed and enters airways.[3] Always consult the Safety Data Sheet (SDS)
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for detailed information on handling, storage, and disposal. Use appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated

area.

Conclusion
1-Tetracosene presents a promising option for use as an industrial lubricant, particularly in

applications requiring high thermal stability and effective boundary lubrication. The protocols

and information provided herein offer a framework for the systematic evaluation of its

performance characteristics. Further research to generate comprehensive quantitative data will

be invaluable in fully elucidating its potential and optimizing its application in various industrial

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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